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Compound of Interest

Compound Name: AS1938909

Cat. No.: B15540900 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential guidance on the proper disposal

procedures for the SHIP2 inhibitor, AS1938909. Given the absence of a specific Safety Data

Sheet (SDS) in the public domain, these procedures are based on available safety information

and general best practices for the disposal of hazardous laboratory chemicals.

Hazard Profile of AS1938909
Before handling or disposing of AS1938909, it is crucial to be aware of its known hazards. The

following table summarizes the key safety information gathered from various sources.

Property Value Source

Chemical Name

3-[(2,4-Dichlorobenzyl)oxy]-N-

(2,6-difluorobenzyl)thiophene-

2-carboxamide

[1]

Appearance Off-white solid [1][2]

Solubility Soluble in DMSO (50 mg/mL) [1][2]

Storage Class 11 - Combustible Solids [1][2]

Water Hazard Class (WGK) 3 - Highly hazardous to water [1][2]
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Step-by-Step Disposal Procedures
Due to its classification as a combustible solid and its high water hazard class, AS1938909
must be treated as hazardous waste. Under no circumstances should this compound be

disposed of down the drain or in regular trash.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling AS1938909, including:

Nitrile gloves

Safety goggles

A lab coat

2. Waste Segregation and Collection:

Solid Waste:

Collect any solid AS1938909 waste, including contaminated consumables (e.g., weighing

paper, pipette tips), in a clearly labeled, dedicated hazardous waste container.

The container should be made of a material compatible with the chemical and be securely

sealed.

Liquid Waste:

For solutions of AS1938909 (e.g., in DMSO), collect the waste in a designated, leak-proof

hazardous waste container for organic solvents.

Do not mix with aqueous or other incompatible waste streams.

3. Labeling of Hazardous Waste:

All waste containers must be clearly labeled with:

The words "Hazardous Waste"
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The full chemical name: "AS1938909" and any solvents used.

The approximate concentration and quantity of the waste.

The date of accumulation.

The appropriate hazard symbols (e.g., "Harmful," "Dangerous for the environment").

4. Storage of Hazardous Waste:

Store the sealed and labeled hazardous waste containers in a designated, well-ventilated,

and secure area, away from sources of ignition and incompatible materials.

Follow your institution's guidelines for the storage of combustible solids and flammable

liquids.

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Provide the disposal contractor with a complete and accurate description of the waste

contents.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

AS1938909 waste.
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Start: Generation of AS1938909 Waste

Is the waste solid or liquid?

Solid Waste (powder, contaminated items)

Solid

Liquid Waste (e.g., in DMSO)

Liquid

Collect in a labeled hazardous waste container for solids Collect in a labeled hazardous waste container for organic solvents

Store container in a designated hazardous waste storage area

Arrange for pickup by licensed hazardous waste disposal service

End: Waste properly disposed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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